Cas no 55712-59-9 (Benzo[b]thiophene, 3-(1-naphthalenyl)-)

• Product Name: Benzo[b]thiophene, 3-(1-naphthalenyl)-
• CAS No: 55712-59-9
• MF: C₁₈H₁₂S
• MW: 260.352883338928
• CID: 2671836
• PubChem ID: 621395
• Update Time: 2025-04-21

Benzo[b]thiophene, 3-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(1-Naphtyl)benzo[b]thiophene
• 3-naphthalen-1-yl-1-benzothiophene
• DTXCID00298501
• SCHEMBL9787033
• 3-(1-Naphthyl)-1-benzothiophene #
• Benzo(b)thiophene, 3-(1-naphthalenyl)-
• 3-(Naphthalene-1-yl)benzo[b]thiophene
• 3-(NAPHTHALEN-1-YL)-1-BENZOTHIOPHENE
• Benzo[b]thiophene, 3-(1-naphthalenyl)-
• 55712-59-9
• DTXSID20347429
• HS-4882

• Inchi： 1S/C18H12S/c1-2-8-14-13(6-1)7-5-10-15(14)17-12-19-18-11-4-3-9-16(17)18/h1-12H
• InChI Key： CAGYGRIXMCDCLU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 260.06597156Da
• Monoisotopic Mass: 260.06597156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 28.2Ų